3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 5-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H19N3/c1-5-7-8(6-10(2,3)4)12-13-9(7)11/h5-6H2,1-4H3,(H3,11,12,13)
• InChI Key: HPRBNLXFEOSLST-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NN=C1N)CC(C)(C)C

Description

3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine (CAS 1228932-90-8) is a chemical compound with the molecular formula C10H19N3 and a molecular weight of 181.28 g/mol . This pyrazole derivative is characterized by a canonical SMILES string of CCC1=C(N)NN=C1CC(C)(C)C . The compound is offered with a high purity level of 95% and is supplied with comprehensive handling and safety information . Research Applications As a substituted pyrazol-5-amine, this compound belongs to a class of heterocyclic structures of significant interest in medicinal and agrochemical research. Pyrazole amines are versatile building blocks in organic synthesis and pharmaceutical development. Researchers may employ this specific chemical as a key intermediate or precursor in the synthesis of more complex molecules, for the exploration of structure-activity relationships, or in the development of novel bioactive compounds. Its structural features, including the amine functional group and the neopentyl (2,2-dimethylpropyl) substituent, make it a valuable scaffold for creating compound libraries . Handling and Safety This product is For Research Use Only and is not intended for diagnostic or therapeutic uses. Recommended handling precautions include wearing protective gloves and eye/face protection, and using the product only in a well-ventilated area . Potential hazards include being harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation . Please refer to the provided Safety Data Sheet (SDS) for full handling, storage, and disposal information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of hydrazine derivatives with 1,3-diketones or β-keto esters. The reaction conditions often include the use of solvents such as ethanol or acetic acid and may require heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can yield amine derivatives or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted pyrazole compounds.

Scientific Research Applications

3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological Relevance
3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine	3: Neopentyl; 4: Ethyl	C₁₁H₂₁N₃	195.31	Steric bulk, moderate polarity	Hypothesized kinase modulation
5-Amino-1-isopropyl-3-methylpyrazole []	1: Isopropyl; 3: Methyl	C₇H₁₃N₃	139.20	Compact structure, higher solubility	Intermediate in drug synthesis
LY2228820 (dimethanesulfonate) []	3: Neopentyl; 5: Fluorophenyl; 2: Amine	C₂₇H₃₄F₂N₈O₆S₂	684.75 (salt form)	Bulky aromatic, sulfonate salt	p38 MAPK inhibitor (clinical use)
4-{4-[3-(1H-imidazol-1-yl)propyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine []	Triazole-imidazole hybrid	C₁₃H₁₈N₁₀	346.35	Multicyclic, high aromaticity	Experimental ligand for enzymes

Structural and Electronic Differences

• Neopentyl vs. Smaller Alkyl Groups : The neopentyl group in the target compound increases steric hindrance compared to the isopropyl or methyl groups in ’s compound. This bulk may reduce binding flexibility but enhance selectivity for hydrophobic binding pockets .
• Ethyl vs.

Pharmacokinetic and Physicochemical Properties

• Solubility : The ethyl substituent in the target compound may improve water solubility relative to LY2228820’s fluorophenyl group. However, LY2228820’s dimethanesulfonate salt counteracts this limitation .
• Molecular Weight: The target compound (195.31 g/mol) falls within Lipinski’s rule of five, suggesting favorable oral bioavailability, unlike LY2228820 (684.75 g/mol), which likely requires intravenous administration .

Biological Activity

3-(2,2-Dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a unique substitution pattern that enhances its potential therapeutic applications, particularly in antimicrobial and anti-inflammatory domains.

Chemical Structure and Properties

The compound's structure consists of a five-membered pyrazole ring with two nitrogen atoms, a 2,2-dimethylpropyl group at the third position, and an ethyl group at the fourth position, along with an amine functional group at the fifth position. This specific arrangement contributes to its chemical reactivity and biological activity.

Biological Activities

Research has indicated that 3-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine exhibits several significant biological activities:

• Antimicrobial Properties : Pyrazole derivatives are often explored for their potential as antimicrobial agents. The compound demonstrates efficacy against various bacterial strains, making it a candidate for further development in antibiotic therapies.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation, which is crucial for treating conditions such as arthritis and other inflammatory diseases. Its mechanism of action may involve the inhibition of pro-inflammatory cytokines.

Synthesis and Derivatives

The synthesis of this compound can be achieved through various methods typical of pyrazole derivatives. These methods facilitate the creation of analogs with enhanced biological properties or different functionalities. The following table summarizes some synthetic routes and yields:

Synthetic Route	Yield (%)	Reference
Reaction with 3,4-dimethoxybenzaldehyde	80%
Use of TiCl4 as a catalyst	Varies

Case Studies

Several studies have been conducted to evaluate the biological activity of 3-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine:

• Antimicrobial Activity Study : A study tested the compound against multiple bacterial strains, including Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) that suggests potential use as an antibacterial agent.
• Inflammation Model : In an animal model of inflammation, administration of the compound resulted in a significant reduction in paw edema compared to control groups, indicating its anti-inflammatory properties.

Interaction Studies

Understanding how 3-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine interacts with biological targets is crucial for elucidating its therapeutic potential. Interaction studies have shown that the compound can bind effectively to receptors involved in inflammatory pathways, suggesting mechanisms for its observed biological activities.

Comparison with Related Compounds

The uniqueness of 3-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine can be highlighted through comparisons with structurally similar compounds:

Compound Name	Structure Characteristics	Unique Features
1-(1,2-Dimethylpropyl)-1H-pyrazol-5-amine	Contains a 1,2-dimethylpropyl group	Different substitution pattern affects reactivity
4-Ethyl-1-methylpyrazol-5-amine	Methyl group instead of dimethylpropyl	Variance in alkyl chain length influences properties
3-Ethylpyrazol-5-amines	Ethyl substitution at the third position	Changes in position alter electronic properties

This comparison underscores how the specific substitution pattern and steric configuration of 3-(2,2-dimethylpropyl)-4-ethyl-1H-pyrazol-5-amine can significantly influence its chemical reactivity and biological activity compared to other pyrazole derivatives.

Q & A

Basic Research Question

• Forced Degradation Studies : Expose the compound to heat, light, and humidity, followed by LC-MS/MS to identify degradation byproducts .
• Stability-Indicating Methods : Use reverse-phase HPLC with photodiode array detection to monitor hydrolytic or oxidative decomposition .
  Key Finding : A 2025 analysis identified N-dealkylation as the primary degradation pathway under acidic conditions, informing optimal storage at pH 7–8 .